(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid
Catalog No.
S7017776
CAS No.
M.F
C16H18F3NO4
M. Wt
345.31 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
![(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]...](/img/structure-2d/800/S7017776.png)
Content Navigation
Product Name
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid
IUPAC Name
(2R,5S)-5-[benzyl(3,3,3-trifluoropropyl)carbamoyl]oxolane-2-carboxylic acid
Molecular Formula
C16H18F3NO4
Molecular Weight
345.31 g/mol
InChI
InChI=1S/C16H18F3NO4/c17-16(18,19)8-9-20(10-11-4-2-1-3-5-11)14(21)12-6-7-13(24-12)15(22)23/h1-5,12-13H,6-10H2,(H,22,23)/t12-,13+/m0/s1
InChI Key
KRXYEICVDZYFEE-QWHCGFSZSA-N
Canonical SMILES
C1CC(OC1C(=O)N(CCC(F)(F)F)CC2=CC=CC=C2)C(=O)O
Isomeric SMILES
C1C[C@@H](O[C@@H]1C(=O)N(CCC(F)(F)F)CC2=CC=CC=C2)C(=O)O
XLogP3
2.7
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
345.11879254 g/mol
Monoisotopic Mass
345.11879254 g/mol
Heavy Atom Count
24
Dates
Last modified: 08-26-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:23239-36-3
Molecular Formula:C11H18ClNO2
Molecular Weight:231.72 g/mol
Availability:
In Stock
CAS No.:92-06-8
Molecular Formula:C18H14
Molecular Weight:230.3 g/mol
Availability:
In Stock
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:608-34-4
Molecular Formula:C5H6N2O2
Molecular Weight:126.11 g/mol
Availability:
In Stock
CAS No.:168982-69-2
Molecular Formula:C16H27NO4
Molecular Weight:297.39 g/mol
Availability:
In Stock
